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Compound of Interest

Compound Name: Policresulen

Cat. No.: B108956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Introduction to Policresulen
Policresulen is a polycondensation product of metacresolsulfonic acid and formaldehyde.[1] It

is characterized by its high acidity and antimicrobial properties. In a research context, it is

investigated for its potent inhibitory effects on viral enzymes and replication, as well as its

traditional use as a topical antiseptic and hemostatic agent.[1][2] Its mechanism of action is

primarily attributed to its ability to coagulate proteins and its strong acidic nature, which creates

an unfavorable environment for microbial growth.[3]

Chemical and Physical Properties
A clear understanding of the physicochemical properties of policresulen is essential for the

preparation of accurate and stable stock solutions for experimental use.

Table 1: Chemical and Physical Properties of Policresulen
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Property Value Reference(s)

CAS Number 101418-00-2 [4]

Molecular Formula C23H24O12S3 [4][5]

Molecular Weight 588.6 g/mol [4][5]

Appearance White to off-white powder [4]

Solubility

   Water

Highly soluble (partly miscible,

up to 100 mg/mL with

sonication)

[2][3][4]

   DMSO 50 mg/mL (with sonication) [2]

Stability

Stable under normal

conditions. Reacts with strong

oxidizing agents and bases.

[3]

Biological Activity
Policresulen exhibits a range of biological activities that are of interest in a research setting. Its

efficacy is often quantified by metrics such as the half-maximal inhibitory concentration (IC50).

Table 2: Reported Biological Activity of Policresulen

Target/Assay IC50 Value Cell Line Reference(s)

DENV2 NS2B/NS3

protease
0.48 µg/mL - [2]

DENV2 replication 4.99 µg/mL BHK-21 [2]

Experimental Protocols
Safety Precautions
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Policresulen is a corrosive substance and requires careful handling in a laboratory setting.

Adherence to safety protocols is mandatory to prevent injury.

Personal Protective Equipment (PPE): Always wear a laboratory coat, chemical-resistant

gloves, and safety goggles or a face shield when handling policresulen powder or solutions.

[3]

Handling: Avoid inhalation of dust. Handle in a well-ventilated area, preferably in a chemical

fume hood. Do not swallow or allow contact with eyes. Wash hands thoroughly after

handling.[3]

Storage of Powder: Store the solid compound at 4°C, protected from moisture and light.[2]

Spills: In case of a spill, soak up with an inert absorbent material and dispose of it as

hazardous waste.[3]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.[3]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Preparation of a 10 mg/mL Policresulen Stock Solution
in Water
This protocol describes the preparation of a 10 mg/mL aqueous stock solution. This

concentration can be further diluted for various experimental applications.

Materials:
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Policresulen powder

Sterile, deionized, or distilled water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Spatula

Vortex mixer

Ultrasonic bath

Sterile syringe filters (0.22 µm pore size)

Sterile microcentrifuge tubes for aliquoting

Procedure:

Calculation: Determine the required mass of policresulen for your desired volume of stock

solution. For example, for 10 mL of a 10 mg/mL stock solution, you will need 100 mg of

policresulen.

Weighing: In a chemical fume hood, carefully weigh the calculated amount of policresulen
powder using an analytical balance and transfer it to a sterile conical tube.

Dissolution: a. Add a portion of the sterile water to the conical tube (e.g., 8 mL for a final

volume of 10 mL). b. Tightly cap the tube and vortex thoroughly for 1-2 minutes. c. To aid

dissolution, place the tube in an ultrasonic bath for 10-15 minutes.[2] Gentle heating to 37°C

can also be applied.[2] d. Add the remaining sterile water to reach the final desired volume

and vortex again to ensure homogeneity.

Sterilization: a. Draw the policresulen solution into a sterile syringe. b. Attach a sterile 0.22

µm syringe filter to the syringe. c. Filter the solution into a new sterile conical tube. This step

is crucial for cell culture experiments to ensure the sterility of the stock solution.
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Aliquoting and Storage: a. Dispense the sterile stock solution into smaller, sterile

microcentrifuge tubes. Aliquoting prevents repeated freeze-thaw cycles which can affect the

stability of the compound.[2] b. Clearly label each aliquot with the name of the compound,

concentration, date of preparation, and your initials. c. Store the aliquots at -20°C for short-

term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

Table 3: Storage Conditions for Policresulen Stock Solutions

Storage Temperature Duration Reference(s)

-20°C Up to 1 month [2]

-80°C Up to 6 months [2]

Visualization of Proposed Mechanism of Action
While policresulen's effects are not mediated through a classical intracellular signaling

pathway, its primary antimicrobial mechanism involves direct interaction with and disruption of

the bacterial cell membrane. The following diagram illustrates this proposed mechanism.
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Caption: Proposed antimicrobial mechanism of policresulen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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